Tris(2-ethylhexyl) trimellitate
Tris(2-ethylhexyl) trimellitate
Plasticizer that was evaluated for endocrine disrupting activities through estrogen receptor alpha binding assay. Has no affinity for ERalpha.
Trioctyl trimellitate (TOTM) is a flammable plasticizer used to improve the flexibility and durability of poly(vinyl chloride) (PVC).
Tris(2-ethylhexyl) trimellitate is a yellow oily liquid. (NTP, 1992)
Trioctyl trimellitate (TOTM) is a flammable plasticizer used to improve the flexibility and durability of poly(vinyl chloride) (PVC).
Tris(2-ethylhexyl) trimellitate is a yellow oily liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3319-31-1
VCID:
VC20822728
InChI:
InChI=1S/C33H54O6/c1-7-13-16-25(10-4)22-37-31(34)28-19-20-29(32(35)38-23-26(11-5)17-14-8-2)30(21-28)33(36)39-24-27(12-6)18-15-9-3/h19-21,25-27H,7-18,22-24H2,1-6H3
SMILES:
CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC
Molecular Formula:
C33H54O6
Molecular Weight:
546.8 g/mol
Tris(2-ethylhexyl) trimellitate
CAS No.: 3319-31-1
Cat. No.: VC20822728
Molecular Formula: C33H54O6
Molecular Weight: 546.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Plasticizer that was evaluated for endocrine disrupting activities through estrogen receptor alpha binding assay. Has no affinity for ERalpha. Trioctyl trimellitate (TOTM) is a flammable plasticizer used to improve the flexibility and durability of poly(vinyl chloride) (PVC). Tris(2-ethylhexyl) trimellitate is a yellow oily liquid. (NTP, 1992) |
|---|---|
| CAS No. | 3319-31-1 |
| Molecular Formula | C33H54O6 |
| Molecular Weight | 546.8 g/mol |
| IUPAC Name | tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate |
| Standard InChI | InChI=1S/C33H54O6/c1-7-13-16-25(10-4)22-37-31(34)28-19-20-29(32(35)38-23-26(11-5)17-14-8-2)30(21-28)33(36)39-24-27(12-6)18-15-9-3/h19-21,25-27H,7-18,22-24H2,1-6H3 |
| Standard InChI Key | KRADHMIOFJQKEZ-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC |
| Canonical SMILES | CCCCC(CC)COC(=O)C1=CC(=C(C=C1)C(=O)OCC(CC)CCCC)C(=O)OCC(CC)CCCC |
| Boiling Point | 414.0 °C 414 °C |
| Colorform | Yellow oily liquid |
| Flash Point | greater than 200 °F (NTP, 1992) 263 °C (505 °F) (Closed cup) |
| Melting Point | -46 °C |
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